Cas no 1696957-32-0 (5-bromo-1-2-(tert-butoxy)ethyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-2-(tert-butoxy)ethyl-1H-1,2,4-triazol-3-amine
• CAS No: 1696957-32-0
• MF: C₈H₁₅BrN₄O
• MW: 263.134900331497
• CID: 5766030
• PubChem ID: 103098664
• Update Time: 2025-10-23

5-bromo-1-2-(tert-butoxy)ethyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1106983
• 1696957-32-0
• 5-bromo-1-[2-(tert-butoxy)ethyl]-1H-1,2,4-triazol-3-amine
• 5-bromo-1-2-(tert-butoxy)ethyl-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C8H15BrN4O/c1-8(2,3)14-5-4-13-6(9)11-7(10)12-13/h4-5H2,1-3H3,(H2,10,12)
• InChI Key： JGDTUCUTYADQAC-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CCOC(C)(C)C

Computed Properties

• Exact Mass: 262.04292g/mol
• Monoisotopic Mass: 262.04292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66Ų

Additional information on 5-bromo-1-2-(tert-butoxy)ethyl-1H-1,2,4-triazol-3-amine

5-Bromo-1-(2-(tert-butoxy)ethyl)-1H-1,2,4-triazol-3-amine: A Comprehensive Overview

The compound with CAS No. 1696957-32-0, commonly referred to as 5-bromo-1-(2-(tert-butoxy)ethyl)-1H-1,2,4-triazol-3-amine, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the 5-position of the triazole ring with a tert-butoxy-substituted ethyl group attached to the 1-position. The triazole moiety is a well-known heterocyclic structure that imparts interesting electronic and structural properties to the molecule.

Recent studies have highlighted the importance of 5-bromo-1-(2-(tert-butoxy)ethyl)-1H-1,2,4-triazol-3-amine in the development of advanced materials and pharmaceuticals. Its bromine substituent makes it particularly useful in organobromine chemistry, where it serves as an intermediate in the synthesis of bioactive compounds. The tert-butoxy group adds steric bulk to the molecule, which can influence its reactivity and solubility properties—factors that are critical in drug design and delivery systems.

One of the most intriguing aspects of this compound is its role in click chemistry reactions. The triazole ring is a key component in click reactions, which are widely used for the rapid and efficient construction of complex molecules. Researchers have demonstrated that 5-bromo-1-(2-(tert-butoxy)ethyl)-1H-1,2,4-triazol-3-amine can act as a versatile building block in these reactions, enabling the synthesis of novel materials with tailored functionalities.

In addition to its chemical applications, this compound has shown promise in biological systems. Studies have indicated that it exhibits moderate inhibitory activity against certain enzymes, making it a potential candidate for further exploration in drug discovery programs. Its unique combination of substituents allows for fine-tuning of pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME), which are essential for developing effective therapeutic agents.

The synthesis of 5-bromo-1-(2-(tert-butoxy)ethyl)-1H-1,2,4-triazol-3-amine involves a multi-step process that typically begins with the preparation of the triazole core. This is followed by functionalization at specific positions to introduce the bromine and tert-butoxy groups. The reaction conditions are carefully optimized to ensure high yields and purity levels, which are crucial for downstream applications.

From an environmental standpoint, this compound has been shown to exhibit low toxicity profiles under standard testing conditions. This makes it suitable for use in green chemistry initiatives where minimizing environmental impact is a priority. Researchers are actively exploring ways to enhance its biodegradability further while maintaining its desirable chemical properties.

In conclusion, 5-bromo-1-(2-(tert-butoxy)ethyl)-1H-1,2,4-triazol-3-amine (CAS No. 1696957-320) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in shaping future advancements in chemistry and related fields.